Cas no 61862-88-2 (Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-)
61862-88-2 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
CAS No:61862-88-2
MF:C10H11N3O4
MW:237.212042093277
CID:464199
PubChem ID:12288365
Update Time:2025-04-19
Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
- 1-methyl-7,8-dinitro-3,4-dihydro-2H-quinoline
- DTXSID00484689
- 61862-88-2
-
- Inchi: 1S/C10H11N3O4/c1-11-6-2-3-7-4-5-8(12(14)15)10(9(7)11)13(16)17/h4-5H,2-3,6H2,1H3
- InChI Key: KMYLRZRLGKJZLV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=CC2=C1N(C)CCC2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 237.07503
- Monoisotopic Mass: 237.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 94.9Ų
Experimental Properties
- PSA: 89.52
Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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